Cas no 52089-59-5 (Cyclododecene, 1-nitro-)

Cyclododecene, 1-nitro- structure
Cyclododecene, 1-nitro- structure
Product Name:Cyclododecene, 1-nitro-
CAS No:52089-59-5
MF:C12H21NO2
MW:211.30064368248
CID:360679
PubChem ID:54176808
Update Time:2025-04-19

Cyclododecene, 1-nitro- Chemical and Physical Properties

Names and Identifiers

    • Cyclododecene, 1-nitro-
    • 1-nitrocyclododecene
    • DTXSID80709544
    • 1-Nitrocyclododec-1-ene
    • 52089-59-5
    • Inchi: 1S/C12H21NO2/c14-13(15)12-10-8-6-4-2-1-3-5-7-9-11-12/h10H,1-9,11H2
    • InChI Key: OYYWTMHRRDZJRF-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CCCCCCCCCCC1)=O

Computed Properties

  • Exact Mass: 211.15733
  • Monoisotopic Mass: 211.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.1
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14
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